Cas no 504-15-4 (Orcinol)

• Product Name: Orcinol
• CAS No: 504-15-4
• MF: C₇H₈O₂
• MW: 124.137222290039
• MDL: MFCD00002291
• CID: 37857
• PubChem ID: 24868338
• Update Time: 2025-04-18

Orcinol Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzene-1,3-diol
• 3,5-Toluenediol
• 3,5-Dihydroxytoluene
• 5-Methylresorcinol Anhydrous
• 3,5-Dihydroxytoluene Anhydrous
• 1,3-DIHYDROXY-5-METHYLBENZENE
• 5-Methylresorcinol
• Orcinol
• 3,5-Orcinol
• 5-Methyl-1,3-benzenediol
• Orcin
• Orcine Monohydrate
• Orcinol Monohydrate
• 1,3-Dihydroxy-5-methylbenzene Anhydrous
• Orcinol Anhydrous
• 5-Methylresorcin
• 3-Hydroxy-5-methylphenol
• 1,3-Benzenediol, 5-methyl-
• Orcinol, 5-methylresorcinol
• Resorcinol, 5-methyl-
• 5-Methyl Resorcinol
• Oricinol
• 5-Methyl-1,3-dihydroxybenzene
• 5-Methyl-benzene-1,3-diol
• MFCD00002291
• NSC12441
• 4-06-00-05892 (Beilstein Handbook Reference)
• c0155
• BRN 1071903
• ORCINOL [MI]
• AI3-23954
• 3,5-Dihydroxy-toluene
• F0001-1314
• BDBM50104667
• M0426
• InChI=1/C7H8O2/c1-5-2-6(8)4-7(9)3-5/h2-4,8-9H,1H
• UNII-534PMB3438
• DTXSID2060123
• NSC 12441
• Orcinol, 97%
• EN300-67390
• NSC-12441
• 1,5-DIHYDROXY-3-METHYLBENZENE
• Z1079442080
• CHEBI:16536
• 534PMB3438
• 5-methylbenzene-1,3-diol;Orcinol
• CCG-266088
• CHEMBL110059
• 5-Methylresorcinol, anhydrous
• FT-0620669
• Q412476
• AC-10290
• HY-D0168
• Orcine
• NS00032059
• SCHEMBL68497
• WLN: QR CQ E1
• 5-methyl-resorcinol
• 3,5-ToluenediolOrcin
• 5-methylbenzen-1,3-diol
• SY002780
• CS-W008652
• O-2990
• H11838
• AS-14515
• M1235
• AKOS000280922
• C00727
• EINECS 207-984-2
• s9329
• 504-15-4
• A828110
• resorcinol monohydrate
• STL146540
• 1,3Benzenediol, 5methyl
• 1,3Dihydroxy5methylbenzene
• DTXCID0040830
• BBL027377
• Resorcinol, 5methyl
• 1,3-Dihydroxy-5-methylbenzene; 3,5-Dihydroxytoluene; 5-Methylresorcinol
• 5Methyl1,3benzenediol
• DB-022064
• 3Hydroxy5methylphenol
• 3,5Dihydroxytoluene
• 5Methylresorcinol
• 952516-02-8
• orzin
• 5methylresorcin
• Orcinol, 5methylresorcinol
• Orcinol;5-Methylresorcinol;1,?3-?Dihydroxy-?5-?methylbenzene
• FD33936

• MDL： MFCD00002291
• Inchi： 1S/C7H8O2/c1-5-2-6(8)4-7(9)3-5/h2-4,8-9H,1H3
• InChI Key： OIPPWFOQEKKFEE-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C)C=1)O
• BRN： 1071903

Computed Properties

• Exact Mass: 124.05200
• Monoisotopic Mass: 124.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Oil
• Density: 1.2900
• Melting Point: 106-112 °C (lit.)
• Boiling Point: 147°C/5mmHg(lit.)
• Flash Point: 159 ºC
• Refractive Index: 1.4922 (estimate)
• Solubility: 80g/l
• PSA: 40.46000
• LogP: 1.40620
• Merck: 6864
• Sensitiveness: Air Sensitive
• FEMA: 3102
• Solubility: Slightly soluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Orcinol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22-S26-S36-S37/39
• RTECS：VH2100000
• Hazardous Material Identification：
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons